Cas no 121845-82-7 (Pyrido[3,4-e]-1,2,4-triazin-8-amine,5,7-dimethyl-3-(4-pyridinyl)-)

• Product Name: Pyrido[3,4-e]-1,2,4-triazin-8-amine,5,7-dimethyl-3-(4-pyridinyl)-
• CAS No: 121845-82-7
• MF: C₁₃H₁₂N₆
• MW: 252.274580955505
• CID: 217222
• PubChem ID: 516630
• Update Time: 2025-04-19

Pyrido[3,4-e]-1,2,4-triazin-8-amine,5,7-dimethyl-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-e]-1,2,4-triazin-8-amine,5,7-dimethyl-3-(4-pyridinyl)-
• 5,7-dimethyl-3-pyridin-4-ylpyrido[3,4-e][1,2,4]triazin-8-amine
• 5,7-Dimethyl-3-pyridin-4-yl-pyrido(3,4-e)(1,2,4)triazin-8-ylamine
• 5,7-dimethyl-3-pyridin-4-ylpyrido[3,4-e][1,2,4]triazin-8-ylamine
• 5,7-dimethyl-3-(4-pyridyl)pyrido[3,4-e][1,2,4]triazin-8-amine
• 5,7-Dimethyl-3-pyridin-4-yl-pyrido[3,4-e][1,2,4]triazin-8-ylamine
• DTXSID30153412
• CHEMBL311684
• 121845-82-7

• Inchi： 1S/C13H12N6/c1-7-10(14)12-11(8(2)16-7)17-13(19-18-12)9-3-5-15-6-4-9/h3-6H,14H2,1-2H3
• InChI Key： HDNSTRPKPZGAGR-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C2C(C=1C)=NC(C1C=CN=CC=1)=NN=2)N

Computed Properties

• Exact Mass: 252.11256
• Monoisotopic Mass: 252.112344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5
• XLogP3: 0.3

Experimental Properties

• Density: 1.329
• Boiling Point: 544.8°Cat760mmHg
• Flash Point: 317.2°C
• Refractive Index: 1.696
• PSA: 90.47